Cas no 32728-75-9 (Cavidine)

Cavidine Properties

Names and Identifiers

• Cavidine
• (+)-cavidine
• (6aR)-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-1,2-diol
• (6aR)-8,9-dimethoxy-6t-methyl-(6ar)-6,11,12,14-tetrahydro-6aH-[1,3]dioxolo[4,5-h]isoquino[2,1-b]isoquinoline
• 1,2-Dihydroxyaporphine
• 4H-Dibenzo(de,g)quinoline-1,2-diol,5,6,6a,7-tetrahydro-6-methyl-,(R)
• 8,9-Dimethoxy-6-methyl-6,11,12,14-tetrahydro-2H,6aH-[1,3]dioxolo[4,5-h]isoquinolino[2,1-b]isoquinoline
• 9-Dimethoxy-6-methyl-6,6a,11,14-tetrahydro-8,12H-benzo(a)-1,3-benzodioxolo(4,5-g)quinolizine
• AKOS032946015
• HY-101546A
• (12S,13R)-16,17-dimethoxy-12-methyl-5,7-dioxa-1-azapentacyclo[11.8.0.03,11.04,8.014,19]henicosa-3(11),4(8),9,14,16,18-hexaene
• CHEMBL453544
• 32728-75-9
• CS-0138765
• DTXSID00954392
• 8,9-Dimethoxy-6-methyl-6,11,12,14-tetrahydro-6aH-1,3-dioxolo(4,5-h)isoquino(2,1-b)isoquinoline
• 8,9-Dimethoxy-6-methyl-6,11,12,14-tetrahydro-6aH-1,3-dioxolo[4,5-h]isoquino[2,1-b]isoquinoline
• (12S,13R)-16,17-dimethoxy-12-methyl-5,7-dioxa-1-azapentacyclo(11.8.0.03,11.04,8.014,19)henicosa-3(11),4(8),9,14,16,18-hexaene
• +Expand

• InChIKey： JTZZGWPIBBTYNE-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H23NO4/c1-12-14-4-5-17-21(26-11-25-17)16(14)10-22-7-6-13-8-18(23-2)19(24-3)9-15(13)20(12)22/h4-5,8-9,12,20H,6-7,10-11H2,1-3H3
• SMILES： COC1C=C2C(C3N(CC2)CC2C4OCOC=4C=CC=2C3C)=CC=1OC

Computed Properties

• Exact Mass: 353.16300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 353.163
• Heavy Atom Count: 26
• Complexity: 516
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 40.2A^2

Experimental Properties

• LogP: 3.58690
• PSA: 40.16000
• Refractive Index: 1.643
• Boiling Point: 463.6 °C at 760 mmHg
• Flash Point: 463.6 °C at 760 mmHg
• Density: 1.3